Cas no 119256-74-5 (4H-1-Benzopyran-4-one,6-b-D-glucopyranosyl-7-hydroxy-5-methyl-2-(2-oxopropyl)-)
119256-74-5 structure
Product Name:4H-1-Benzopyran-4-one,6-b-D-glucopyranosyl-7-hydroxy-5-methyl-2-(2-oxopropyl)-
CAS No:119256-74-5
MF:C19H22O9
MW:394.372586727142
CID:157599
Update Time:2024-03-01
4H-1-Benzopyran-4-one,6-b-D-glucopyranosyl-7-hydroxy-5-methyl-2-(2-oxopropyl)- Chemical and Physical Properties
Names and Identifiers
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- 4H-1-Benzopyran-4-one,6-b-D-glucopyranosyl-7-hydroxy-5-methyl-2-(2-oxopropyl)-
- Isoaloesin
- 4H-1-Benzopyran-4-one, 6-β-D-glucopyranosyl-7-hydroxy-5-methyl-2-(2-oxopropyl)-
-
- Inchi: 1S/C19H22O9/c1-7(21)3-9-4-10(22)14-8(2)15(11(23)5-12(14)27-9)19-18(26)17(25)16(24)13(6-20)28-19/h4-5,13,16-20,23-26H,3,6H2,1-2H3/t13-,16-,17+,18-,19+/m1/s1
- InChI Key: CECUXOBYJYIEIX-SFKBXODTSA-N
- SMILES: C1(CC(=O)C)OC2=CC(O)=C([C@@H]3O[C@H](CO)[C@@H](O)[C@H](O)[C@H]3O)C(C)=C2C(=O)C=1
Computed Properties
- Exact Mass: 394.12636
Experimental Properties
- Density: 1.500±0.06 g/cm3(Predicted)
- Melting Point: 190 °C
- Boiling Point: 642.1±55.0 °C(Predicted)
- PSA: 153.75
- pka: 6.58±0.40(Predicted)
4H-1-Benzopyran-4-one,6-b-D-glucopyranosyl-7-hydroxy-5-methyl-2-(2-oxopropyl)- Related Literature
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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